Cas no 914349-40-9 (1-Boc-7-Benzyloxy-3-bromoindole)

1-Boc-7-Benzyloxy-3-bromoindole is a protected indole derivative featuring both Boc (tert-butoxycarbonyl) and benzyloxy functional groups, along with a bromine substitution at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of complex indole-based scaffolds for pharmaceuticals and agrochemicals. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the benzyloxy moiety offers additional protection for the hydroxyl group. The 3-bromo substituent provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions. Its well-defined reactivity and protective group strategy make it valuable for targeted synthetic applications.

1-Boc-7-Benzyloxy-3-bromoindole structure

914349-40-9 structure

Product Name:1-Boc-7-Benzyloxy-3-bromoindole

CAS No:914349-40-9

MF:C₂₀H₂₀BrNO₃

MW:402.281704902649

MDL:MFCD05864789

CID:827132

PubChem ID:44717060

Update Time:2025-05-27

1-Boc-7-Benzyloxy-3-bromoindole Chemical and Physical Properties

Names and Identifiers

- 1-Boc-7-Benzyloxy-3-bromoindole
- 914349-40-9
- 7-Benzyloxy-3-bromoindole-1-carboxylic acid tert-butyl ester
- FT-0766198
- DTXSID20660100
- tert-butyl 3-bromo-7-phenylmethoxyindole-1-carboxylate
- tert-Butyl 7-(benzyloxy)-3-bromo-1H-indole-1-carboxylate
- AKOS016006315
- DB-001574
- MDL： MFCD05864789
- Inchi： 1S/C20H20BrNO3/c1-20(2,3)25-19(23)22-12-16(21)15-10-7-11-17(18(15)22)24-13-14-8-5-4-6-9-14/h4-12H,13H2,1-3H3
- InChI Key： LPLKQYAKUPQJCO-UHFFFAOYSA-N
- SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C(=CC=CC=21)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 401.063
Monoisotopic Mass: 401.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 458
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5A^2
XLogP3: 5.4

Experimental Properties

Density: 1.31
Boiling Point: 501.3°C at 760 mmHg
Flash Point: 257°C
Refractive Index: 1.584

1-Boc-7-Benzyloxy-3-bromoindole Pricemore >>

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